Cas no 2138000-12-9 (5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine)
2138000-12-9 structure
Product Name:5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine
CAS No:2138000-12-9
MF:C8H15N3O
MW:169.224201440811
CID:5810117
PubChem ID:165480067
Update Time:2024-01-04
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine
- EN300-1110983
- 2138000-12-9
-
- Inchi: 1S/C8H15N3O/c1-3-4-12-6-11-7(2)8(9)5-10-11/h5H,3-4,6,9H2,1-2H3
- InChI Key: PJIGWELCHGJOCS-UHFFFAOYSA-N
- SMILES: O(CCC)CN1C(C)=C(C=N1)N
Computed Properties
- Exact Mass: 169.121512110g/mol
- Monoisotopic Mass: 169.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 53.1Ų
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110983-0.05g |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine |
2138000-12-9 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1110983-0.1g |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine |
2138000-12-9 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1110983-0.25g |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine |
2138000-12-9 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1110983-0.5g |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine |
2138000-12-9 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1110983-1.0g |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine |
2138000-12-9 | 1g |
$1500.0 | 2023-06-10 | ||
| Enamine | EN300-1110983-2.5g |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine |
2138000-12-9 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1110983-5.0g |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine |
2138000-12-9 | 5g |
$4349.0 | 2023-06-10 | ||
| Enamine | EN300-1110983-10.0g |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine |
2138000-12-9 | 10g |
$6450.0 | 2023-06-10 | ||
| Enamine | EN300-1110983-1g |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine |
2138000-12-9 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1110983-5g |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine |
2138000-12-9 | 95% | 5g |
$3273.0 | 2023-10-27 |
5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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